Cas no 27376-76-7 (13,14-Dihydro-15-ketoPGF2α)
13,14-Dihydro-15-ketoPGF2α structure
Product Name:13,14-Dihydro-15-ketoPGF2α
CAS No:27376-76-7
MF:C20H34O5
MW:354.48096704483
MDL:MFCD00135243
CID:259768
PubChem ID:5283039
Update Time:2025-04-19
13,14-Dihydro-15-ketoPGF2α Chemical and Physical Properties
Names and Identifiers
-
- Prost-5-en-1-oic acid,9,11-dihydroxy-15-oxo-, (5Z,9a,11a)-
- 13,14-DIHYDRO-15-KETO PROSTAGLANDIN F2ALPHA
- 13,14-dihydro-15-keto Prostaglandin F2α
- 13,14-dihydro-15-keto Prostaglandin F2α Lipid Maps MS Standard
- 13,14-dihydro-15-keto PGF2a
- 13,14-Dihydro-15-ketodinoprost
- 13,14-dihydro-15-keto-PGF2alpha
- 13,14-Dihydro-15-ketoprostaglandin f
- 13,14-Dihydro-15-oxoprostaglandin f
- 15-Keto-13,14-dihydro-pgf2alpha
- PGFM
- Prostaglandin FM
- 13,14-DIHYDRO-15-KETO-PGF2a
- 13,14-dihydro-15-keto Prostaglandin F2alpha Lipid Maps(R) MS Standard
- 15-keto-dihydro-PGF2alpha
- SR-01000946490
- Q27070766
- A
- 13,14-dihydro-15-keto PGF2alpha
- CS-0059317
- 13,14-Dihydro-15-keto-PGF2
- CHEBI:63976
- VKTIONYPMSCHQI-XAGFEHLVSA-N
- 15-Keto-13,14-dihydroprostaglandin F2-alpha
- (5Z,9alpha,11 alpha)-9,11-Dihydroxy-15-oxoprost-5-en-1-oic acid
- DTXSID701019118
- SMR000058898
- HMS3648D18
- (5Z,9alpha,11alpha)-9,11-dihydroxy-15-oxoprost-5-en-1-oic acid
- 13,14-dihydro-15-keto-Prostaglandin F2alpha
- NCGC00161288-01
- 13,14-Dihydro-15-keto-prostaglandin F2 alpha
- Pulmonary metabolite-pgf2alpha
- HY-113208
- Prost-5-en-1-oic acid, 9,11-dihydroxy-15-oxo-, (5Z,9alpha,11alpha)-
- 13,14-dihydro-15-keto-Prostaglandin F2a
- 13,14-Dihydro-15-ketoPGF2alpha
- GTPL1901
- PD021301
- SR-01000946490-1
- 27376-76-7
- 15-Keto-13,14-dihydro-prostaglandin F2alpha
- Dhk-pgf2alpha
- BML1-G01
- SCHEMBL23406932
- 15-Keto-13,14-dihydroprostaglandin F2alpha
- (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-(3-oxooctyl)cyclopentyl]hept-5-enoic acid
- MLS000028871
- J-016752
- 13,14-dihydro-15-keto-PGF2 alpha
- 13,14-Dihydro-15-ketoprostaglandin F2alpha
- LMFA03010027
- 9S,11S-dihydroxy-15-oxo-5Z-prostenoic acid
- (5Z,9 alpha, 11 alpha)-9,11-dihydroxy-15-oxoprost-5-en-1-oic acid
- 15-K-DH-PGF(2alpha)
- (Z)-7-((1R,2R,3R,5S)-3,5-dihydroxy-2-(3-oxooctyl)cyclopentyl)hept-5-enoic acid
- 13,14-Dihydro-15-ketoPGF2α
-
- MDL: MFCD00135243
- Inchi: 1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,16-19,22-23H,2-3,5-6,8-14H2,1H3,(H,24,25)/b7-4-/t16-,17-,18+,19-/m1/s1
- InChI Key: VKTIONYPMSCHQI-XAGFEHLVSA-N
- SMILES: O[C@@H]1C[C@@H]([C@H](C/C=C\CCCC(=O)O)[C@H]1CCC(CCCCC)=O)O
Computed Properties
- Exact Mass: 354.24100
- Monoisotopic Mass: 354.24062418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 13
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 94.8Ų
Experimental Properties
- PSA: 94.83000
- LogP: 3.47510
13,14-Dihydro-15-ketoPGF2α Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65400-1mg |
13,14-dihydro-15-keto Prostaglandin F2α |
27376-76-7 | 98% | 1mg |
¥888.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65400-5mg |
13,14-dihydro-15-keto Prostaglandin F2α |
27376-76-7 | 98% | 5mg |
¥3864.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65400-10mg |
13,14-dihydro-15-keto Prostaglandin F2α |
27376-76-7 | 98% | 10mg |
¥6857.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65402-100ug |
13,14-dihydro-15-keto Prostaglandin F2α MaxSpec? Standard |
27376-76-7 | 98% | 100ug |
¥1425.00 | 2023-09-08 | |
| TRC | D303020-0.5mg |
13,14-Dihydro-15-ketoPGF2α |
27376-76-7 | 0.5mg |
$ 210.00 | 2022-06-05 | ||
| TRC | D303020-2.5mg |
13,14-Dihydro-15-ketoPGF2α |
27376-76-7 | 2.5mg |
$1120.00 | 2023-05-18 | ||
| TRC | D303020-5mg |
13,14-Dihydro-15-ketoPGF2α |
27376-76-7 | 5mg |
$1992.00 | 2023-05-18 | ||
| TRC | D303020-.5mg |
13,14-Dihydro-15-ketoPGF2α |
27376-76-7 | 5mg |
$259.00 | 2023-05-18 | ||
| Cooke Chemical | LN3542249-100ug |
13,14-dihydro-15-ketoProstaglandinF2αMaxSpec?Standard |
27376-76-7 | ≥98% | 100ug |
RMB 1320.00 | 2023-09-07 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-201236-1mg |
13,14-Dihydro-15-keto-prostaglandin F2α, |
27376-76-7 | ≥95% | 1mg |
¥760.00 | 2023-09-05 |
13,14-Dihydro-15-ketoPGF2α Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
27376-76-7 (13,14-Dihydro-15-ketoPGF2α) Related Products
- 120373-36-6(Unoprostane)
- 58962-34-8(6-Ketoprostaglandin F1α)
- 68324-95-8(7-[(1R,2S,3R,5S)-3,5-dihydroxy-2-[(1E,3S,5Z)-3-hydroxyocta-1,5-dienyl] cyclopentyl]-6-oxo-heptanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent